Cas no 4628-21-1 (2-Butene, 1-chloro-,(2Z)- (9CI))

2-Butene, 1-chloro-,(2Z)- (9CI) structure
4628-21-1 structure
Product Name:2-Butene, 1-chloro-,(2Z)- (9CI)
CAS No:4628-21-1
MF:C4H7Cl
MW:90.5513803958893
CID:329938
PubChem ID:5463237
Update Time:2025-04-19

2-Butene, 1-chloro-,(2Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Butene, 1-chloro-,(2Z)- (9CI)
    • (Z)-1-Chlorobut-2-ene
    • (3Z)-1,1,1-trifluoro-4-sulfanyl-4-thiophen-2-ylbut-3-en-2-one
    • 2-Butene, 1-chloro-, (Z)-
    • AI3-15322
    • cis-1-Chloro-2-butene
    • cis-Crotyl chloride
    • Isocrotylchlorid
    • CIS-4-CHLORO-2-BUTENE
    • DII0D943IO
    • 1-Chloro-2-butene, (2Z)-
    • (Z)-CROTYL CHLORIDE
    • 4628-21-1
    • CIS-BUT-2-ENYL CHLORIDE
    • YTKRILODNOEEPX-IHWYPQMZSA-N
    • CIS-.GAMMA.-METHALLYL CHLORIDE
    • Q27276414
    • (Z)-1-Chloro-but-2-ene
    • 1-CHLORO-2-BUTENE (Z)-FORM [MI]
    • 2-Butene, 1-chloro-, (2Z)-
    • (Z)-1-CHLORO-2-BUTENE
    • cis-1-chloro-but-2-ene
    • UNII-DII0D943IO
    • NS00082560
    • DTXSID601026536
    • EINECS 225-041-3
    • (Z)-2-BUTENYL CHLORIDE
    • (2Z)-1-chloro-2-butene
    • Inchi: 1S/C4H7Cl/c1-2-3-4-5/h2-3H,4H2,1H3/b3-2-
    • InChI Key: YTKRILODNOEEPX-IHWYPQMZSA-N
    • SMILES: ClC/C=C\C

Computed Properties

  • Exact Mass: 90.02360
  • Monoisotopic Mass: 90.0236279g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 1
  • Complexity: 30.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.9366
  • Melting Point: -96°C (estimate)
  • Boiling Point: 69.71°C (estimate)
  • Refractive Index: 1.4365
  • PSA: 0.00000
  • LogP: 1.80130

2-Butene, 1-chloro-,(2Z)- (9CI) Customs Data

  • HS CODE:2903299090
  • Customs Data:

    China Customs Code:

    2903299090

    Overview:

    HS: 2903299090. Unsaturated chlorinated derivatives of other acyclic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903299090 other unsaturated chlorinated derivatives of acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.